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Compound of Interest

Compound Name: 1-Allyl-4-(trifluoromethyl)benzene

Cat. No.: B156884 Get Quote

Essential Safety and Handling Guide for 1-Allyl-4-
(trifluoromethyl)benzene
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 1-Allyl-4-(trifluoromethyl)benzene (CAS No: 1813-97-4) in

a laboratory setting. It is intended for researchers, scientists, and professionals in drug

development to ensure safe handling and mitigate potential hazards.

Hazard Identification and Classification
1-Allyl-4-(trifluoromethyl)benzene is a flammable liquid and is harmful if swallowed.[1][2] It is

crucial to handle this chemical with appropriate safety measures to prevent exposure and

accidents.
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Hazard Class GHS Classification Signal Word Hazard Statements

Flammable liquids Category 3 Warning
H226: Flammable

liquid and vapor[1]

Acute toxicity, oral Category 4 Warning
H302: Harmful if

swallowed[1][2]

Skin irritation - Warning
H315: Causes skin

irritation

Eye irritation - Warning
H319: Causes serious

eye irritation

Physical and Chemical Properties
Property Value

Molecular Formula C10H9F3[1][3][4]

Molecular Weight 186.17 g/mol [1][2][3]

Form Liquid[2]

Density 1.112 g/mL at 25 °C[2]

Flash Point 54.4 °C (129.9 °F)[2]

Boiling Point 176.3ºC at 760 mmHg[3]

Refractive Index n20/D 1.449[2]

Operational Plan: From Receipt to Disposal
This section outlines the standard operating procedures for handling 1-Allyl-4-
(trifluoromethyl)benzene.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any damage or leaks.
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Storage: Store in a cool, dry, and well-ventilated area away from heat, sparks, open flames,

and other ignition sources.[5] Keep the container tightly closed.[5] The designated storage

area should be a flammables cabinet.

Grounding: Ground and bond container and receiving equipment to prevent static

discharges.[5]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is critical to minimize exposure.

Protection Type Specification

Eye/Face Protection
Wear chemical safety goggles and a face shield.

[5]

Skin Protection

Wear chemically resistant gloves (e.g., nitrile

rubber), a lab coat, and closed-toe shoes.[5]

Avoid exposing open cuts or abraded skin.[6]

Respiratory Protection

Use in a well-ventilated area, such as a

chemical fume hood.[5][6] If ventilation is

inadequate, use a NIOSH-approved respirator

with an organic vapor cartridge.

Handling and Experimental Use
Ventilation: All handling and experiments must be conducted in a well-ventilated area,

preferably a certified chemical fume hood, to avoid inhalation of vapors.[5][6]

Ignition Sources: Keep away from all sources of ignition, including heat, sparks, and open

flames.[5] Use non-sparking tools and explosion-proof equipment.[5]

Static Discharge: Take precautionary measures against static discharge.[5]

Personal Hygiene: Wash hands thoroughly after handling.[5] Do not eat, drink, or smoke in

the work area.
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Spill Management
Minor Spills:

Remove all ignition sources.[6]

Ventilate the area.

Wear appropriate PPE.

Absorb the spill with an inert, non-combustible absorbent material (e.g., vermiculite, dry

sand).[6]

Collect the absorbed material into a sealed, labeled container for hazardous waste

disposal.

Major Spills:

Evacuate the area immediately.

Alert emergency responders.[6]

Isolate the area and prevent entry.

Move upwind of the spill.[6]

Disposal Plan
Waste Collection: Collect all waste containing 1-Allyl-4-(trifluoromethyl)benzene in a

dedicated, properly labeled, and sealed container.

Disposal Regulations: Dispose of the chemical waste in accordance with all local, state, and

federal regulations. Do not mix with other waste streams unless explicitly permitted. Contact

your institution's environmental health and safety (EHS) office for specific disposal

procedures.

Emergency Procedures
Immediate and appropriate first aid is crucial in the event of exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://datasheets.scbt.com/sc-222931.pdf
https://datasheets.scbt.com/sc-222931.pdf
https://datasheets.scbt.com/sc-222931.pdf
https://datasheets.scbt.com/sc-222931.pdf
https://www.benchchem.com/product/b156884?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156884?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Measures

Inhalation

Move the person to fresh air.[5][7] If breathing

has stopped, provide artificial respiration.[5][7]

Seek immediate medical attention.[7]

Skin Contact

Immediately remove all contaminated clothing.

[6] Rinse the skin with plenty of soap and water.

[7] If irritation persists, get medical attention.[7]

Eye Contact

Rinse cautiously with water for several minutes.

[5] Remove contact lenses if present and easy

to do.[5] Continue rinsing for at least 15

minutes.[5] Seek immediate medical attention.

Ingestion

Do NOT induce vomiting.[8] If the person is

conscious, give small quantities of water to

drink.[9] Seek immediate medical attention.[7]

Workflow and Emergency Protocol Diagram
The following diagram illustrates the standard workflow for handling 1-Allyl-4-
(trifluoromethyl)benzene and the immediate actions to take in an emergency.
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Standard Operating Procedure

Emergency Protocol

Receive and Inspect

Store in Flammables Cabinet

Don Appropriate PPE

Prepare Work Area in Fume Hood

Handle Chemical

Dispose of Waste Exposure Event

Accident

Decontaminate Work Area Inhalation Skin Contact Eye Contact Ingestion

Administer First Aid

Seek Medical Attention

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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